Cas no 1705101-32-1 (7-(2H-1,3-benzodioxol-5-yl)-4-[3-(trifluoromethyl)benzenesulfonyl]-1,4-thiazepane)

• Product Name: 7-(2H-1,3-benzodioxol-5-yl)-4-[3-(trifluoromethyl)benzenesulfonyl]-1,4-thiazepane
• CAS No: 1705101-32-1
• MF: C₁₉H₁₈F₃NO₄S₂
• MW: 445.475733280182
• CID: 5549718
• PubChem ID: 90631001
• Update Time: 2025-05-30

7-(2H-1,3-benzodioxol-5-yl)-4-[3-(trifluoromethyl)benzenesulfonyl]-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• 1705101-32-1
• AKOS025104468
• 7-(benzo[d][1,3]dioxol-5-yl)-4-((3-(trifluoromethyl)phenyl)sulfonyl)-1,4-thiazepane
• F6481-2242
• 7-(2H-1,3-benzodioxol-5-yl)-4-[3-(trifluoromethyl)benzenesulfonyl]-1,4-thiazepane
• 7-(1,3-benzodioxol-5-yl)-4-[3-(trifluoromethyl)phenyl]sulfonyl-1,4-thiazepane

• Inchi： 1S/C19H18F3NO4S2/c20-19(21,22)14-2-1-3-15(11-14)29(24,25)23-7-6-18(28-9-8-23)13-4-5-16-17(10-13)27-12-26-16/h1-5,10-11,18H,6-9,12H2
• InChI Key： WPVGDFSFZPFLIJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(F)(F)F)C=1)(N1CCSC(C2=CC=C3C(=C2)OCO3)CC1)(=O)=O

Computed Properties

• Exact Mass: 445.06293489g/mol
• Monoisotopic Mass: 445.06293489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 89.5Ų

Additional information on 7-(2H-1,3-benzodioxol-5-yl)-4-[3-(trifluoromethyl)benzenesulfonyl]-1,4-thiazepane

Introduction to 7-(2H-1,3-benzodioxol-5-yl)-4-[3-(trifluoromethyl)benzenesulfonyl]-1,4-thiazepane (CAS No. 1705101-32-1)

7-(2H-1,3-benzodioxol-5-yl)-4-[3-(trifluoromethyl)benzenesulfonyl]-1,4-thiazepane is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by its Chemical Abstracts Service (CAS) number 1705101-32-1, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The presence of functional groups such as the 2H-1,3-benzodioxol (also known as dibenzo[b,e][1,4]oxazepine) moiety and the trifluoromethyl substituent on the benzenesulfonyl group contributes to its distinctive chemical profile and potential therapeutic applications.

The thiazepane core of this molecule is a well-known scaffold in medicinal chemistry, frequently explored for its ability to interact with biological targets in a manner that can modulate various physiological processes. The integration of the 2H-1,3-benzodioxol ring into the thiazepane structure enhances the compound's solubility and bioavailability, making it a candidate for further development in drug discovery programs. Additionally, the 3-(trifluoromethyl)benzenesulfonyl group introduces lipophilicity and electronic properties that can influence receptor binding affinity and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the 7-(2H-1,3-benzodioxol-5-yl)-4-[3-(trifluoromethyl)benzenesulfonyl]-1,4-thiazepane may interact with enzymes and receptors involved in inflammatory pathways, making it a potential candidate for treating conditions such as arthritis and autoimmune disorders. The trifluoromethyl group, in particular, is known to enhance binding interactions by increasing hydrophobicity and electronic effects.

In vitro assays have demonstrated that derivatives of thiazepane with similar structural motifs exhibit inhibitory activity against various enzymes implicated in disease pathways. For instance, modifications at the thiazole nitrogen or the sulfonyl group can significantly alter pharmacokinetic profiles. The current research focus on this compound is aimed at optimizing its pharmacological properties through structure-activity relationship (SAR) studies. By fine-tuning substituents such as the trifluoromethylbenzenesulfonyl moiety, scientists aim to achieve higher selectivity and reduced side effects.

The synthesis of 7-(2H-1,3-benzodioxol-5-yl)-4-[3-(trifluoromethyl)benzenesulfonyl]-1,4-thiazepane involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic techniques, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated coupling processes, have been employed to construct the complex heterocyclic framework efficiently. The introduction of the trifluoromethyl group is typically achieved through halogen-metal exchange followed by trapping with a suitable electrophile.

The compound's stability under various storage conditions has been thoroughly evaluated to ensure its suitability for both laboratory research and potential clinical trials. Spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in confirming its molecular structure. Additionally, X-ray crystallography has provided insights into its solid-state conformation, which is critical for understanding its behavior in biological systems.

From a computational perspective, density functional theory (DFT) calculations have been used to analyze the electronic structure of this molecule. These studies reveal that the 2H-1,3-benzodioxol ring contributes significant aromatic stabilization, while the electron-withdrawing nature of the trifluoromethylbenzenesulfonyl group modulates reactivity. Such insights are valuable for designing analogs with improved pharmacological profiles.

The potential therapeutic applications of 7-(2H-1,3-benzodioxol-5-yl)-4-[3-(trifluoromethyl)benzenesulfonyl]-1,4-thiazepane extend beyond inflammation-related disorders. Preliminary data suggest that it may also exhibit antiviral and anticancer properties by interfering with key cellular signaling pathways. The ability of thiazepane derivatives to modulate protein-protein interactions makes them attractive candidates for drug development against emerging diseases.

As research progresses, interdisciplinary approaches combining organic synthesis with bioinformatics will further enhance our understanding of this compound's potential. High-throughput screening (HTS) technologies are being employed to identify novel derivatives with enhanced efficacy and safety profiles. The integration of artificial intelligence (AI) into drug discovery workflows has also accelerated the identification of promising candidates for further optimization.

In conclusion,7-(2H-1,3-benzodioxol-5-yl)-4-[3-(trifluoromethyl)benzenesulfonyl]-1,4-thiazepane represents a structurally intriguing molecule with significant pharmaceutical potential. Its unique combination of functional groups and favorable physicochemical properties positions it as a valuable scaffold for developing new therapeutic agents. Continued research efforts are expected to yield novel derivatives with improved biological activity and clinical utility.